Cas no 40422-14-8 (n-Propyl-2,2-d2 Alcohol)
n-Propyl-2,2-d2 Alcohol structure
Product Name:n-Propyl-2,2-d2 Alcohol
CAS No:40422-14-8
MF:C3H8O
MW:62.1073446273804
MDL:MFCD01074093
CID:326888
PubChem ID:12201030
Update Time:2025-04-19
n-Propyl-2,2-d2 Alcohol Chemical and Physical Properties
Names and Identifiers
-
- 1-Propan-2,2-d2-ol(9CI)
- [2,2-D2]-n-propanol
- < 2,2-2H2> Propylalkohol
- 1-Propanol-2,2-d2
- 2,2-dideuterio-propan-1-ol
- n-propanol-2,2-d2
- propanol-2,2-2H2
- propanol-2-d2
- Propyl-2,2-d2 alcohol
- D98924
- (2,2-~2~H_2_)Propan-1-ol
- PROPANOL-2,2-D2
- 1-Propanol-2,2-d2, 98 atom % D
- DTXSID50480191
- 40422-14-8
- 2,2-dideuteriopropan-1-ol
- n-Propyl-2,2-d2 Alcohol
-
- MDL: MFCD01074093
- Inchi: 1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2
- InChI Key: BDERNNFJNOPAEC-CBTSVUPCSA-N
- SMILES: OCC([2H])([2H])C
Computed Properties
- Exact Mass: 62.070068366g/mol
- Monoisotopic Mass: 62.070068366g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 1
- Complexity: 7.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.830 g/mL at 25 °C
- PSA: 20.23000
- LogP: 0.38870
n-Propyl-2,2-d2 Alcohol Security Information
- Hazard Category Code: 11-41-67
- Safety Instruction: 7-16-24-26-39
-
Hazardous Material Identification:
n-Propyl-2,2-d2 Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P760863-10mg |
n-Propyl-2,2-d2 Alcohol |
40422-14-8 | 10mg |
$64.00 | 2023-05-17 | ||
| TRC | P760863-50mg |
n-Propyl-2,2-d2 Alcohol |
40422-14-8 | 50mg |
$87.00 | 2023-05-17 | ||
| TRC | P760863-100mg |
n-Propyl-2,2-d2 Alcohol |
40422-14-8 | 100mg |
$115.00 | 2023-05-17 | ||
| AstaTech | D98924-0.1/G |
PROPANOL-2,2-D2 |
40422-14-8 | 95% | 0.1g |
$295 | 2023-09-19 | |
| AstaTech | D98924-0.25/G |
PROPANOL-2,2-D2 |
40422-14-8 | 95% | 0.25g |
$390 | 2023-09-19 | |
| AstaTech | D98924-1/G |
PROPANOL-2,2-D2 |
40422-14-8 | 95% | 1g |
$562 | 2023-09-19 |
n-Propyl-2,2-d2 Alcohol Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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